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Compound of Interest

Compound Name: 4-Methoxybenzylamine

Cat. No.: B045378

An In-depth Technical Guide to 4-Methoxybenzylamine

Abstract

4-Methoxybenzylamine, also known as p-anisylamine, is a primary amine that serves as a
critical building block and intermediate in organic synthesis, particularly within the
pharmaceutical and agrochemical industries. Its unique structural features make it a versatile
reagent for the synthesis of a wide range of biologically active molecules. This technical guide
provides a comprehensive overview of the molecular characteristics, synthesis protocols, and
diverse applications of 4-Methoxybenzylamine, with a focus on its role in drug discovery and
development.

Core Molecular and Physical Properties

4-Methoxybenzylamine is a clear, colorless to pale yellow liquid at room temperature.[1] It is
an aralkylamino compound where a benzylamine core is substituted with a methoxy group at
the para position.[2][3] This substitution significantly influences its reactivity and utility in
chemical synthesis.
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Property Value Source
Molecular Formula CsH11NO [1112113114]
Molecular Weight 137.18 g/mol [1112][31[4]
CAS Number 2393-23-9 [1][3][4]
Density 1.05 g/mL at 25 °C [31[5]
Boiling Point 236-237 °C [11[3][5]
Melting Point -10°C [1][6]
Refractive Index n20/D 1.546 [31[5]
Solubility Highly soluble in water [3]

Synthesis Methodologies

Several synthetic routes have been established for the preparation of 4-Methoxybenzylamine,
often starting from readily available precursors like 4-methoxybenzonitrile, 4-
methoxybenzaldehyde, or 4-methoxybenzyl alcohol.

Synthesis from 4-Methoxybenzonitrile

A common method involves the reduction of 4-methoxybenzonitrile.
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Starting Materials
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Figure 1: Synthesis workflow from 4-methoxybenzonitrile.
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Experimental Protocol: In a 10 mL Schlenk tube, 4-methoxybenzonitrile (0.5 mmol), HsN-BH3
(32 mg, 1 mmol), tetraethylsilane (10 yL, 0.05 mmol), and a catalyst (e.g., 1(n>-NCMe), 5 mg,
0.01 mmol) are dissolved in 1 mL of THF.[1] The mixture is stirred at room temperature for 8
hours.[1] Following the reaction, the mixture is filtered through Celite. A solution of HCI (1.0 M
in Et20) is added to the filtrate, causing the product to precipitate as a white solid.[1] The
precipitate is then washed with DCM, extracted with MeOH, and dried to yield the final product.

[1]

Synthesis from 4-Methoxybenzyl Alcohol

Another route involves the conversion of 4-methoxybenzyl alcohol to 4-methoxybenzyl chloride,

followed by amination.
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Step 1: Chlorination

4-Methoxybenzyl Alcohol
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Step 2: Amination

Urushiol

:

P n-Butanol

Heat

Reflux (2h)

'

4-Methoxybenzylamine

© 2025 BenchChem. All rights reserved. 5/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Therapeutic Agents / Applications

Antimicrobial Agents
(Fatty Acid Amides)

SIRT1 Inhibitors

COX-2 Inhibitors
(Anti-inflammatory)

4-Methoxybenzylamine

Meobentine Intermediate
(Cardiac Anti-arrhythmic)

Idarubicin Precursor
(Anti-cancer)

Avanafil Intermediate
(Erectile Dysfunction)
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Charge flask with:
- 4-Methoxybenzylamine (49.6 mmol)
- Dichloromethane (100 mL)
- Triethylamine (49.6 mmol)

Y

Cool solution to 0°C

Y

Slowly add 2-Nitrobenzenesulfonyl Chloride (54.6 mmol)
in Dichloromethane (50 mL) over 15 min

Y

Stir at 0°C for 30 min

Y

Warm to room temperature and stir for 1 hour

Y

Quench with saturated NH4CI (50 mL)

Y

Separate aqueous and organic layers

\ 4

Extract aqueous layer with Dichloromethane (2x 100 mL)

Y

Combine organic extracts

\
Wash with brine (50 mL)

Y

Dry over MgSO4, filter, and concentrate

Y

Recrystallize from Ethyl Acetate/Hexane

Y

N-(4-Methoxybenzyl)-2-nitrobenzenesulfonamide
(Yield: 90-91%)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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